Cas no 2171645-54-6 (3-({bicyclo4.1.0heptan-1-yl}carbamoyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-({bicyclo4.1.0heptan-1-yl}carbamoyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2171645-54-6
• MF: C₂₆H₂₈N₂O₅
• MW: 448.510927200317
• CID: 5961735
• PubChem ID: 165586694
• Update Time: 2025-08-04

3-({bicyclo4.1.0heptan-1-yl}carbamoyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({bicyclo4.1.0heptan-1-yl}carbamoyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• 2171645-54-6
• EN300-1527117
• 3-({bicyclo[4.1.0]heptan-1-yl}carbamoyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid

• Inchi： 1S/C26H28N2O5/c29-23(30)13-22(24(31)28-26-12-6-5-7-16(26)14-26)27-25(32)33-15-21-19-10-3-1-8-17(19)18-9-2-4-11-20(18)21/h1-4,8-11,16,21-22H,5-7,12-15H2,(H,27,32)(H,28,31)(H,29,30)
• InChI Key： HVWQMTFHUALVOT-UHFFFAOYSA-N
• SMILES： O=C(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC12CCCCC1C2

Computed Properties

• Exact Mass: 448.19982200g/mol
• Monoisotopic Mass: 448.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 105Ų

Additional information on 3-({bicyclo4.1.0heptan-1-yl}carbamoyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Introduction to 3-({bicyclo4.1.0heptan-1-yl}carbamoyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic Acid (CAS No. 2171645-54-6)

3-({bicyclo4.1.0heptan-1-yl}carbamoyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid, identified by its CAS number 2171645-54-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit promising properties for use in drug development, particularly in the context of targeted therapies and biomolecular interactions. The unique structural features of this molecule, including its bicycloheptane and fluorene moieties, contribute to its potential as a versatile intermediate in the synthesis of more complex pharmacological agents.

The bicyclo4.1.0heptan-1-yl moiety in the molecular structure of this compound introduces a rigid, cyclic framework that can influence the conformational flexibility and binding affinity of the molecule. This feature is particularly valuable in drug design, where precise molecular interactions with biological targets are often critical for efficacy. The presence of the (9H-fluoren-9-yl)methoxycarbonyl group further enhances the compound's complexity, offering potential for fine-tuning its pharmacokinetic and pharmacodynamic properties. These structural elements make 2171645-54-6 a compelling candidate for further exploration in medicinal chemistry.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways with high specificity. The structural motifs present in 3-({bicyclo4.1.0heptan-1-yl}carbamoyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid align well with this trend, as they provide a foundation for designing molecules that can interact selectively with disease-related targets. For instance, studies have shown that bicycloalkane derivatives can exhibit unique binding profiles with enzymes and receptors, making them attractive for therapeutic applications.

The (9H-fluoren-9-yl)methoxycarbonyl group is particularly noteworthy, as fluorene derivatives are known for their stability and ability to participate in multiple non-covalent interactions. This characteristic can be leveraged to enhance the binding affinity and selectivity of drug candidates. Additionally, the methoxycarbonyl functionality provides a site for further chemical modification, allowing for the introduction of additional pharmacophores or tags that can improve solubility, bioavailability, or metabolic stability.

Current research in the field of drug discovery increasingly emphasizes the importance of structure-based design, where computational methods are used to predict how molecular structures will interact with biological targets. The complex architecture of 2171645-54-6 makes it an ideal candidate for such studies, as its multiple functional groups offer numerous opportunities for computational modeling and virtual screening. These approaches can accelerate the identification of lead compounds and optimize their properties before moving into expensive and time-consuming experimental validation.

One particularly exciting area of research involves the use of this compound as a building block for peptidomimetics—molecules designed to mimic the biological activity of peptides but with improved stability and pharmacokinetic profiles. The presence of both carbamoyl and amino functionalities allows for the creation of constrained peptide analogs that can bind to target proteins with high affinity while avoiding degradation by proteolytic enzymes. Such peptidomimetics have shown promise in treating various diseases, including cancer and inflammatory disorders.

The synthesis of 3-({bicyclo4.1.0heptan-1-yl}carbamoyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid presents unique challenges due to its complex structure but also offers opportunities for innovation in synthetic chemistry. Recent advances in catalytic methods and asymmetric synthesis have made it possible to construct such molecules with high efficiency and enantioselectivity. These techniques are crucial for producing enantiomerically pure compounds, which are often required for optimal biological activity.

In conclusion, 2171645-54-6 represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups and its potential as a scaffold for further derivatization make it a valuable asset in pharmaceutical research. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in the development of next-generation medicines.